molecular formula C11H17BrN4 B8404708 5-bromo-N2-(2-pyrrolidin-1-yl-ethyl)-pyridine-2,3-diamine

5-bromo-N2-(2-pyrrolidin-1-yl-ethyl)-pyridine-2,3-diamine

Cat. No.: B8404708
M. Wt: 285.18 g/mol
InChI Key: KHBHEHBNDWFPCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-bromo-N2-(2-pyrrolidin-1-yl-ethyl)-pyridine-2,3-diamine is a useful research compound. Its molecular formula is C11H17BrN4 and its molecular weight is 285.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H17BrN4

Molecular Weight

285.18 g/mol

IUPAC Name

5-bromo-2-N-(2-pyrrolidin-1-ylethyl)pyridine-2,3-diamine

InChI

InChI=1S/C11H17BrN4/c12-9-7-10(13)11(15-8-9)14-3-6-16-4-1-2-5-16/h7-8H,1-6,13H2,(H,14,15)

InChI Key

KHBHEHBNDWFPCV-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C1)CCNC2=C(C=C(C=N2)Br)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2.44 g (10.8 mmol) Zinn(II)chloride dihydrate and 2.20 g (26.2 mmol) NaHCO3 are added to a solution of 680 mg (2.16 mmol) (5-bromo-3-nitro-pyridin-2-yl)-(2-pyrrolidin-1-yl-ethyl)-amine in 40 mL EtOAc at RT. The reaction is refluxed for 1.5 h and then diluted with 20 mL water. The aqueous phase is acidified with 1 M HCl and separated off from the organic phase. The aqueous phase is made alkaline with saturated K2CO3 solution and extracted twice with 40 mL EtOAc. The organic phase is dried over Na2SO4 and the solvent is eliminated i.vac.
[Compound]
Name
Zinn(II)chloride dihydrate
Quantity
2.44 g
Type
reactant
Reaction Step One
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
680 mg
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
solvent
Reaction Step Three

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